Dimethyl 2-[(4-tert-butylbenzoyl)amino]terephthalate

• Molecular Formula: C21H23NO5
• Molecular Weight: 369.4 g/mol
• IUPAC Name: dimethyl 2-[(4-tert-butylbenzoyl)amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C21H23NO5/c1-21(2,3)15-9-6-13(7-10-15)18(23)22-17-12-14(19(24)26-4)8-11-16(17)20(25)27-5/h6-12H,1-5H3,(H,22,23)
• InChI Key: SPVCXHYZDKKXNS-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)C(=O)OC

Description

Dimethyl 2-[(4-tert-butylbenzoyl)amino]terephthalate is a useful research compound. Its molecular formula is C21H23NO5 and its molecular weight is 369.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Into 200 mL methylene chloride was dissolved 10.45 g (50 mmol) 2-aminoterephthalic acid dimethyl ester. The solution was cooled in an ice bath, and 7.73 mL (55 mmol) triethylamine was added, followed by 10.76 mL 4-tert-butylbenzoyl chloride in 50 mL methylene chloride dropwise. The mixture was allowed to come slowly to room temperature, and after 16 h the mixture was shaken with 200 mL cold dilute HCl and 200 mL satd NaHCO3. The organic layer was dried (MgSO4) and evaporated. The residue was redissolved in a minimum ether, giving 13.5 g (73%) of crystalline desired intermediate.